Cas no 2137678-33-0 (1-{5H,6H,7H-cyclopentabpyridin-4-yl}piperazine)

• Product Name: 1-{5H,6H,7H-cyclopentabpyridin-4-yl}piperazine
• CAS No: 2137678-33-0
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 5927839
• PubChem ID: 165862464
• Update Time: 2025-10-29

1-{5H,6H,7H-cyclopentabpyridin-4-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclopenta[b]pyridine, 6,7-dihydro-4-(1-piperazinyl)-
• 1-{5H,6H,7H-cyclopentabpyridin-4-yl}piperazine
• EN300-1085910
• 1-{5H,6H,7H-cyclopenta[b]pyridin-4-yl}piperazine
• 2137678-33-0

• Inchi： 1S/C12H17N3/c1-2-10-11(3-1)14-5-4-12(10)15-8-6-13-7-9-15/h4-5,13H,1-3,6-9H2
• InChI Key： NPKMTXFXVGIGQU-UHFFFAOYSA-N
• SMILES： C12CCCC1=C(N1CCNCC1)C=CN=2

Computed Properties

• Exact Mass: 203.142247555g/mol
• Monoisotopic Mass: 203.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Boiling Point: 393.1±42.0 °C(Predicted)
• pka: 9.81±0.20(Predicted)

Additional information on 1-{5H,6H,7H-cyclopentabpyridin-4-yl}piperazine

Introduction to 1-{5H,6H,7H-cyclopentabpyridin-4-yl}piperazine (CAS No. 2137678-33-0)

1-{5H,6H,7H-cyclopentabpyridin-4-yl}piperazine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2137678-33-0, belongs to a class of molecules known for their complex structural architecture and potential therapeutic applications. The presence of multiple nitrogen-containing heterocycles in its molecular framework makes it a subject of interest for scientists exploring novel pharmacophores.

The compound’s name, 1-{5H,6H,7H-cyclopentabpyridin-4-yl}piperazine, highlights its intricate chemical composition, which includes a cyclopentabpyridine core linked to a piperazine moiety. This structural arrangement is not only fascinating from a chemical perspective but also suggests potential biological activity due to the ability of such scaffolds to interact with various biological targets. The cyclopentabpyridine moiety, in particular, is known for its ability to modulate neurological pathways, making it a valuable component in the design of drugs targeting central nervous system disorders.

Recent advancements in medicinal chemistry have demonstrated the importance of heterocyclic compounds in drug discovery. The piperazine ring, a common pharmacophore in many drugs, is renowned for its role in enhancing binding affinity and selectivity. When combined with the cyclopentabpyridine scaffold, as seen in 1-{5H,6H,7H-cyclopentabpyridin-4-yl}piperazine, the resulting molecule exhibits enhanced potential for interacting with biological receptors. This has led to increased interest in exploring its pharmacological properties and potential therapeutic applications.

In the realm of academic research, studies have begun to uncover the mechanistic aspects of how such compounds interact with biological systems. The dual functionality provided by the cyclopentabpyridine and piperazine moieties allows for multiple points of interaction with target proteins and enzymes. This characteristic is particularly advantageous in the development of multi-target drugs, which are designed to address complex diseases by modulating multiple pathways simultaneously.

One of the most promising areas of research involving 1-{5H,6H,7H-cyclopentabpyridin-4-yl}piperazine is its potential application in treating neurological disorders. Preclinical studies have suggested that compounds with similar structural motifs may exhibit properties that could be beneficial in managing conditions such as depression, anxiety, and neurodegenerative diseases. The ability of the piperazine ring to modulate serotonin receptors and other neurotransmitter systems makes it a compelling candidate for further investigation.

The synthesis of 1-{5H,6H,7H-cyclopentabpyridin-4-yl}piperazine presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate carbon-nitrogen framework of this molecule. These advancements have not only improved yield but also enhanced purity, making it more suitable for rigorous pharmacological testing.

As research progresses, the understanding of how 1-{5H,6H,7H-cyclopentabpyridin-4-yl}piperazine interacts with biological targets continues to evolve. High-throughput screening technologies and computational modeling have played pivotal roles in identifying potential drug candidates and predicting their binding affinities. These tools have enabled researchers to screen large libraries of compounds efficiently and select those with the most promising pharmacological profiles.

The development of novel drug candidates is often a lengthy and resource-intensive process. However, the promise offered by compounds like 1-{5H,6H,7H-cyclopentabpyridin-4-yl}piperazine underscores the importance of continued investment in pharmaceutical research. By leveraging cutting-edge technologies and innovative approaches, scientists are paving the way for new treatments that could significantly improve patient outcomes.

In conclusion, 1-{5H,6H,7H-cyclopentabpyridin-4-yl}piperazine represents a fascinating example of how complex molecular structures can lead to novel therapeutic opportunities. Its unique combination of heterocyclic moieties offers potential benefits in treating various diseases, particularly those affecting the central nervous system. As research advances and synthetic methodologies improve，this compound is poised to play a significant role in future drug development efforts.